Cas no 252954-49-7 (Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]-)

• Product Name: Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]-
• CAS No: 252954-49-7
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 246587
• Update Time: 2024-01-26

Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]-
• Ethanol, 2-[(6-amino-5-nitro-2-pyridinyl)amino]- (9CI)
• Ethanol, 2-[(6-amino-5-nitro-2-pyridinyl)amino]-

• Inchi： 1S/C7H10N4O3/c8-7-5(11(13)14)1-2-6(10-7)9-3-4-12/h1-2,12H,3-4H2,(H3,8,9,10)
• InChI Key： SGXWWLPADNJGFI-UHFFFAOYSA-N
• SMILES： C(O)CNC1=NC(N)=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 198.075
• Monoisotopic Mass: 198.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2